Cas no 147492-76-0 (Silane, trimethyl[[4-(phenylethynyl)phenyl]ethynyl]-)

• Product Name: Silane, trimethyl[[4-(phenylethynyl)phenyl]ethynyl]-
• CAS No: 147492-76-0
• MF: C₁₉H₁₈Si
• MW: 274.431725978851
• CID: 1318559
• PubChem ID: 12079724
• Update Time: 2025-04-20

Silane, trimethyl[[4-(phenylethynyl)phenyl]ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Silane, trimethyl[[4-(phenylethynyl)phenyl]ethynyl]-
• 1-(2-phenylethynyl)-4-[2-(trimethylsilyl)ethynyl]Benzene
• trimethyl-[2-[4-(2-phenylethynyl)phenyl]ethynyl]silane
• Benzene, 1-(2-phenylethynyl)-4-[2-(trimethylsilyl)ethynyl]-
• DA-17964
• 147492-76-0
• Trimethyl((4-(phenylethynyl)phenyl)ethynyl)silane
• DTXSID70477184
• 4-(phenylethynyl)phenylethynyl trimethylsilane
• Trimethyl{[4-(phenylethynyl)phenyl]ethynyl}silane
• 4-phenylethynyl)phenylethynyl triMethylsilane

• Inchi： 1S/C19H18Si/c1-20(2,3)16-15-19-13-11-18(12-14-19)10-9-17-7-5-4-6-8-17/h4-8,11-14H,1-3H3
• InChI Key： RSOQJTKWWKYGHF-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC(C#CC2C=CC=CC=2)=CC=1)(C)(C)C

Computed Properties

• Exact Mass: 274.11784
• Monoisotopic Mass: 274.117777109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0